Cas no 60724-04-1 (N-[(5-bromofuran-2-yl)methyl]-N,N-dimethyl-5-(2,4,6-tribromophenoxy)pentan-1-aminium bromide)

• Product name: N-[(5-bromofuran-2-yl)methyl]-N,N-dimethyl-5-(2,4,6-tribromophenoxy)pentan-1-aminium bromide
• CAS No: 60724-04-1
• MF: C₁₈H₂₂Br₅NO₂
• MW: 683.892781734467
• CID: 1620845
• PubChem ID: 43431

N-[(5-bromofuran-2-yl)methyl]-N,N-dimethyl-5-(2,4,6-tribromophenoxy)pentan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromofuran-2-yl)methyl]-N,N-dimethyl-5-(2,4,6-tribromophenoxy)pentan-1-aminium bromide
• Ammonium, (5-bromo-2-furfuryl)dimethyl(5-(2,4,6-tribromophenoxy)pentyl)-, bromide
• CHEMBL3249246
• N-((5-Bromofuran-2-yl)methyl)-N,N-dimethyl-5-(2,4,6-tribromophenoxy)pentan-1-aminium bromide
• (5-(2,4,6-Tribromophenoxy)pentyl)dimethyl(5-bromo-2-furfuryl)ammonium bromide
• 60724-04-1
• DTXSID00976170

• Inchi： InChI=1S/C18H22Br4NO2.BrH/c1-23(2,12-14-6-7-17(22)25-14)8-4-3-5-9-24-18-15(20)10-13(19)11-16(18)21;/h6-7,10-11H,3-5,8-9,12H2,1-2H3;1H/q+1;/p-1
• InChI Key： CNCNYIVGAJPOLN-UHFFFAOYSA-M
• SMILES： C[N+](C)(CCCCCOC1=C(C=C(C=C1Br)Br)Br)CC2=CC=C(O2)Br.[Br-]

Computed Properties

• Exact Mass: 656.5844
• Monoisotopic Mass: 678.75674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• PSA: 22.37